tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate
Overview
Description
Tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate is an organic compound composed of a tert-butyl group attached to a 5-chloro-3-formyl-1H-indol-1-yl group. It is an important intermediate used in the synthesis of pharmaceuticals and other organic compounds.
Mechanism of Action
Tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate is a reactive intermediate that undergoes substitution reactions with nucleophiles. The reaction proceeds via a nucleophilic addition-elimination mechanism, in which the tert-butyl group is replaced by the nucleophile. The reaction is catalyzed by a base, such as sodium carbonate or sodium hydroxide.
Biochemical and Physiological Effects
Tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate is not known to have any direct biochemical or physiological effects. However, the compounds it is used to synthesize may have various biochemical and physiological effects, depending on the compound.
Advantages and Limitations for Lab Experiments
The use of tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate in laboratory experiments has several advantages. It is a relatively stable compound that can be stored and handled easily. It is also relatively inexpensive and readily available. However, it is important to note that the reaction of tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate with a nucleophile is highly exothermic, and thus, care must be taken to ensure the reaction is performed in a safe and controlled manner.
Future Directions
The future directions for the use of tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate include potential applications in the synthesis of other organic compounds, such as dyes, optical brighteners, fragrances, and organic compounds with biological activity. Additionally, further research could be conducted to explore the potential of tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate as a catalyst for organic reactions. Finally, the use of tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate in drug synthesis could be further investigated.
Synthesis Methods
Tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate can be synthesized through several different methods. One method involves the reaction of tert-butylchloroformate with 5-chloro-3-formyl-1H-indole in the presence of a base such as sodium carbonate or sodium hydroxide. Another method involves the reaction of tert-butylchloroformate with 2-chloro-3-formyl-1H-indole in the presence of a base such as sodium carbonate or sodium hydroxide. Additionally, tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate can be synthesized through the reaction of tert-butylchloroformate with 3-chloro-2-formyl-1H-indole in the presence of a base such as sodium carbonate or sodium hydroxide.
Scientific Research Applications
Tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate is used as an intermediate in the synthesis of pharmaceuticals, such as antifungal compounds. It is also used in the synthesis of other organic compounds, such as dyes, optical brighteners, and fragrances. Additionally, it is used in the synthesis of organic compounds with biological activity, such as anti-inflammatory and antineoplastic agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate involves the reaction of tert-butyl 2-(5-chloro-1H-indol-3-yl)acetate with ethyl formate in the presence of a base, followed by hydrolysis of the resulting ester to yield the final product.", "Starting Materials": [ "tert-butyl 2-(5-chloro-1H-indol-3-yl)acetate", "ethyl formate", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: tert-butyl 2-(5-chloro-1H-indol-3-yl)acetate is reacted with ethyl formate in the presence of a base to yield tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate.", "Step 2: The resulting ester is hydrolyzed using an acid or base to yield the final product, tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate." ] } | |
CAS RN |
1386456-63-8 |
Product Name |
tert-butyl 2-(5-chloro-3-formyl-1H-indol-1-yl)acetate |
Molecular Formula |
C15H16ClNO3 |
Molecular Weight |
293.7 |
Purity |
95 |
Origin of Product |
United States |
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